Cas no 61989-29-5 (1H-Indole-3-acetic acid, 2,3-dihydro-2-oxo-, methyl ester)

• Product Name: 1H-Indole-3-acetic acid, 2,3-dihydro-2-oxo-, methyl ester
• CAS No: 61989-29-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD18459240
• CID: 461397
• PubChem ID: 11287197
• Update Time: 2025-09-21

1H-Indole-3-acetic acid, 2,3-dihydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-acetic acid, 2,3-dihydro-2-oxo-, methyl ester
• methyl 2-(2-oxo-1,3-dihydroindol-3-yl)acetate
• methyl oxindole-3-acetate
• methyl 2-(2-oxo-2,3-dihydro-1H-indol-3-yl)acetate
• 61989-29-5
• CHEMBL3904125
• SCHEMBL8998987
• Methyl 2-(2-oxoindolin-3-yl)acetate
• AKOS005264222
• starbld0035723
• DTXSID10461229

• MDL： MFCD18459240
• Inchi： 1S/C11H11NO3/c1-15-10(13)6-8-7-4-2-3-5-9(7)12-11(8)14/h2-5,8H,6H2,1H3,(H,12,14)
• InChI Key： OEGSDTIXVSKASM-UHFFFAOYSA-N
• SMILES： O=C1C(CC(=O)OC)C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives